Cas no 444109-84-6 (2-Chloro-N-{4-(2-ethylpiperidin-1-yl)sulfonylphenyl}acetamide)

• Product Name: 2-Chloro-N-{4-(2-ethylpiperidin-1-yl)sulfonylphenyl}acetamide
• CAS No: 444109-84-6
• MF: C₁₅H₂₁ClN₂O₃S
• MW: 344.8568
• CID: 5094785
• Update Time: 2025-10-28

2-Chloro-N-{4-(2-ethylpiperidin-1-yl)sulfonylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-{4-[(2-ethylpiperidin-1-yl)sulfonyl]phenyl}acetamide
• 2-Chloro-n-(4-[(2-ethylpiperidin-1-yl)sulfonyl]phenyl)acetamide
• 2-chloro-N-[4-(2-ethylpiperidin-1-yl)sulfonylphenyl]acetamide
• 2-Chloro-N-{4-(2-ethylpiperidin-1-yl)sulfonylphenyl}acetamide

• Inchi： 1S/C15H21ClN2O3S/c1-2-13-5-3-4-10-18(13)22(20,21)14-8-6-12(7-9-14)17-15(19)11-16/h6-9,13H,2-5,10-11H2,1H3,(H,17,19)
• InChI Key： NISPFLIZLROMEG-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C(N([H])C1C([H])=C([H])C(=C([H])C=1[H])S(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])([H])C([H])([H])[H])(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 470
• XLogP3: 2.7
• Topological Polar Surface Area: 74.9

Additional information on 2-Chloro-N-{4-(2-ethylpiperidin-1-yl)sulfonylphenyl}acetamide

Comprehensive Overview of 2-Chloro-N-{4-(2-ethylpiperidin-1-yl)sulfonylphenyl}acetamide (CAS No. 444109-84-6)

2-Chloro-N-{4-(2-ethylpiperidin-1-yl)sulfonylphenyl}acetamide, with the CAS number 444109-84-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chloroacetamide moiety with a sulfonylphenyl group linked to a 2-ethylpiperidine ring. Such structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

In recent years, the demand for sulfonamide derivatives like 2-Chloro-N-{4-(2-ethylpiperidin-1-yl)sulfonylphenyl}acetamide has surged due to their versatile pharmacological properties. Researchers are exploring its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with trends in precision medicine. The compound’s sulfonylphenyl group is particularly noteworthy, as it enhances binding affinity to biological targets, a feature often highlighted in AI-driven drug design platforms.

From an industrial perspective, CAS 444109-84-6 is synthesized through multi-step organic reactions, including sulfonylation and amide coupling. Its purity and stability are critical for reproducibility in lab-scale and commercial production. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its structure, addressing the growing emphasis on quality control in chemical manufacturing.

Environmental and regulatory considerations also play a role in discussions about 2-Chloro-N-{4-(2-ethylpiperidin-1-yl)sulfonylphenyl}acetamide. While not classified as hazardous, its biodegradability and ecotoxicological profile are under scrutiny, reflecting broader concerns about green chemistry and sustainable synthesis. Companies are increasingly adopting catalysis and solvent-free methods to minimize waste, a trend resonating with ESG (Environmental, Social, and Governance) goals.

In summary, 2-Chloro-N-{4-(2-ethylpiperidin-1-yl)sulfonylphenyl}acetamide (CAS 444109-84-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, material science, and beyond, making it a compound of enduring relevance in both academic and industrial settings.